Cas no 55666-89-2 (Piperidinium,3-(acetyloxy)-1,1-dimethyl-)
55666-89-2 structure
Product Name:Piperidinium,3-(acetyloxy)-1,1-dimethyl-
CAS No:55666-89-2
MF:C9H18NO2
MW:172.24472284317
CID:382367
PubChem ID:191381
Update Time:2025-04-19
Piperidinium,3-(acetyloxy)-1,1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium,3-(acetyloxy)-1,1-dimethyl-
- (1,1-dimethylpiperidin-1-ium-3-yl) acetate
- 1,1-Dimethyl-3-acetoxypiperidine
- 55666-89-2
- DTXSID90971018
- 3-(ACETYLOXY)-1,1-DIMETHYLPIPERIDIN-1-IUM
- 3-(Acetyloxy)-1,1-dimethylpiperidinium, iodide
-
- Inchi: 1S/C9H18NO2/c1-8(11)12-9-5-4-6-10(2,3)7-9/h9H,4-7H2,1-3H3/q+1
- InChI Key: BGCBKTVIXRMRQY-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1CCC[N+](C)(C)C1
Computed Properties
- Exact Mass: 172.13384
- Monoisotopic Mass: 172.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 26.3
Piperidinium,3-(acetyloxy)-1,1-dimethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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